Cas no 113682-55-6 (2-(4-pyridin-4-ylphenyl)pyridine)
113682-55-6 structure
Product Name:2-(4-pyridin-4-ylphenyl)pyridine
CAS No:113682-55-6
MF:C16H12N2
MW:232.279883384705
CID:2611376
PubChem ID:13807576
Update Time:2025-04-21
2-(4-pyridin-4-ylphenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-pyridin-4-ylphenyl)pyridine
- DTXSID00550116
- 2-[4-(Pyridin-4-yl)phenyl]pyridine
- 113682-55-6
-
- Inchi: 1S/C16H12N2/c1-2-10-18-16(3-1)15-6-4-13(5-7-15)14-8-11-17-12-9-14/h1-12H
- InChI Key: VJHKMPMVSHAPAC-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C1C=CC(=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 232.100048391Da
- Monoisotopic Mass: 232.100048391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 25.8Ų
2-(4-pyridin-4-ylphenyl)pyridine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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